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Compound of Interest

Compound Name: 7-Chloro-2-naphthol

CAS No.: 40492-93-1

Cat. No.: B1595904

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, key chemical properties, and synthetic applications of 7-Chloro-2-naphthol, a
valuable building block in medicinal chemistry and organic synthesis. This document is

intended to serve as a practical resource for researchers engaged in drug discovery and the

development of novel bioactive molecules.

Introduction to 7-Chloro-2-naphthol
7-Chloro-2-naphthol is a halogenated derivative of 2-naphthol, an aromatic compound with a

fused two-ring structure. The presence of a chlorine atom on the naphthalene ring significantly

influences the molecule's electronic properties and reactivity, making it a versatile intermediate

in the synthesis of more complex compounds. Halogenated naphthols are recognized for their

utility in constructing molecules with a wide range of potential therapeutic applications,

including antimicrobial, antiviral, and anticancer properties[1]. The introduction of a halogen can

impact a molecule's lipophilicity, metabolic stability, and its ability to bind to biological targets, a

key consideration in drug design[1].
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Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 7-Chloro-2-naphthol for research purposes. The table

below summarizes key information from several suppliers, including CAS number, molecular

weight, and available purity. It is important for researchers to consult the suppliers' websites for

the most current pricing and availability.

Supplier CAS Number
Molecular
Weight ( g/mol
)

Purity
Additional
Information

Benchchem 40492-93-1 178.61 -

For research use

only. Not for

human or

veterinary use.[1]

Aladdin 40492-93-1 - -

Available in

quantities of

100mg, 250mg,

and 1g.[1]

ChemScene
29921-50-4

(isomer)
178.61 ≥98%

Isomer: 1-

Chloro-7-

naphthol.

TCI America (via

Fisher Scientific)

633-99-8

(isomer)
178.615 ≥98.0%

Isomer: 1-

Chloro-2-

naphthol.

PubChem 40492-93-1 178.61 -

Aggregates data

from multiple

suppliers.[2]

Physicochemical Properties
The fundamental physicochemical properties of 7-Chloro-2-naphthol are crucial for its

handling, storage, and application in experimental work.
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Property Value Source

Molecular Formula C₁₀H₇ClO [2]

IUPAC Name 7-chloronaphthalen-2-ol [2]

Molecular Weight 178.61 g/mol [2]

CAS Number 40492-93-1 [2]

Experimental Protocols: Synthesis of 1-Amidoalkyl-
2-naphthols
7-Chloro-2-naphthol serves as an excellent starting material for the synthesis of various

derivatives, including 1-amidoalkyl-2-naphthols, which are known for their biological

activities[3]. The following is a detailed protocol for a one-pot, three-component synthesis of 1-

amidoalkyl-2-naphthols, adapted from a general method that can be applied using 7-Chloro-2-
naphthol.[4][5]

Materials:

7-Chloro-2-naphthol

Aromatic aldehyde (e.g., benzaldehyde)

Amide (e.g., acetamide or benzamide) or Urea

Catalyst (e.g., tetrachlorosilane[4], citrus limon juice[6], or SO3H-carbon[5])

Ethanol (if using a solvent)

Round bottom flask

Magnetic stirrer

Heating mantle or oil bath (if required)

Thin Layer Chromatography (TLC) apparatus for reaction monitoring
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Standard laboratory glassware for workup and purification

Procedure:

Reaction Setup: In a round bottom flask, combine 7-Chloro-2-naphthol (1 mmol), the

chosen aromatic aldehyde (1 mmol), and the amide or urea (1.2-1.5 mmol).

Catalyst Addition: Add the selected catalyst. The catalytic amount will vary depending on the

chosen catalyst (e.g., 5 wt% for SO3H-carbon)[5]. For solvent-free conditions, the reactants

are mixed directly. If a solvent is used, such as ethanol with citrus limon juice, it should be

added at this stage.[6]

Reaction Conditions:

Solvent-Free: The mixture is stirred at a specified temperature (e.g., 100-120 °C) for the

required time (typically 30 minutes to several hours), with the reaction progress monitored

by TLC.[5][7]

With Solvent: The reaction mixture is stirred at room temperature or heated as necessary.

Reaction progress is monitored by TLC.[6]

Workup:

Upon completion of the reaction (as indicated by TLC), cool the reaction mixture to room

temperature.

If the reaction was performed neat, dissolve the mixture in a suitable organic solvent like

acetone.

Quench the reaction by adding cold water.

If a precipitate forms, filter the solid product. If the product remains in the aqueous layer,

extract with an organic solvent (e.g., chloroform).[4]

Dry the organic extracts over anhydrous sodium sulfate and concentrate under reduced

pressure.
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Purification: The crude product can be purified by recrystallization from a suitable solvent,

such as ethanol, to yield the pure 1-amidoalkyl-2-naphthol derivative.[6]

Visualizing Synthetic and Screening Workflows
The following diagrams illustrate the logical flow of synthesizing derivatives from 7-Chloro-2-
naphthol and a general workflow for screening their biological activity.
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Synthetic Pathway for 1-Amidoalkyl-7-chloro-2-naphthol Derivatives

Starting Materials:
7-Chloro-2-naphthol,

Aldehyde, Amide/Urea

Catalyst
(e.g., SO3H-Carbon)

One-Pot Multicomponent Reaction
(Solvent-free, 100°C)

Workup:
- Quench with Water
- Filtration/Extraction

Purification:
Recrystallization

Pure 1-Amidoalkyl-7-chloro-2-naphthol Derivative
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Bioactivity Screening Workflow for Naphthol Derivatives

Synthesized Library of
7-Chloro-2-naphthol Derivatives

Primary Screening
(e.g., Antimicrobial Assay)

Hit Identification

Secondary Screening
(e.g., Dose-Response, Cytotoxicity)

Active Compounds

Lead Optimization
(Structure-Activity Relationship Studies)

Lead Compound Selection

Promising Leads

Preclinical Development

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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